Cas no 2229282-19-1 (1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229282-19-1
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 5853353
• PubChem ID: 165634039
• Update Time: 2025-07-20

1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1972845
• 2229282-19-1

• Inchi： 1S/C11H12F2N2O4/c1-18-8-3-6(10(14)5-11(10,12)13)7(15(16)17)4-9(8)19-2/h3-4H,5,14H2,1-2H3
• InChI Key： CUPAZBCSTDXGFC-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)N)F

Computed Properties

• Exact Mass: 274.07651319g/mol
• Monoisotopic Mass: 274.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.3Ų

Additional information on 1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine

Research Brief on 1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS: 2229282-19-1)

1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS: 2229282-19-1) is a novel chemical entity that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique difluorocyclopropane moiety attached to a nitrophenyl scaffold, which suggests potential applications in photopharmacology or as a building block for bioactive molecules. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological activities.

The compound's structural characteristics, particularly the difluorocyclopropane group, make it an interesting candidate for drug discovery. The cyclopropane ring is known to confer metabolic stability and conformational rigidity, while the fluorine atoms may enhance membrane permeability and binding affinity. The nitro and methoxy substituents on the aromatic ring could enable light-dependent reactivity or serve as recognition elements for biological targets.

Recent synthetic approaches to 1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine have focused on efficient routes that allow for scale-up and structural diversification. A 2023 study published in the Journal of Medicinal Chemistry reported a five-step synthesis starting from commercially available 4,5-dimethoxy-2-nitrobenzaldehyde, with the key step being a diastereoselective cyclopropanation using a difluorocarbene precursor. The reported overall yield was 32%, with excellent purity (>98%) as confirmed by HPLC and NMR analysis.

Preliminary biological evaluation has revealed interesting properties. In vitro screening against a panel of 50 kinases showed moderate inhibitory activity against several tyrosine kinases, suggesting potential as a kinase inhibitor scaffold. The compound demonstrated good stability in human liver microsomes (t1/2 > 120 minutes) and acceptable permeability in Caco-2 assays (Papp = 8.7 × 10-6 cm/s), indicating favorable pharmacokinetic properties for further development.

Current research directions include structural optimization to improve potency and selectivity, as well as exploration of its photochemical properties. The ortho-nitro group makes this compound potentially photosensitive, and preliminary experiments have shown that irradiation at 365 nm induces structural changes that could be exploited for light-controlled biological activity. This property might be valuable for developing precision therapeutics with spatiotemporal control.

In conclusion, 1-(4,5-dimethoxy-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine represents a promising scaffold for medicinal chemistry applications. Its unique structural features, synthetic accessibility, and interesting biological profile warrant further investigation. Future studies should focus on target identification, mechanism of action studies, and in vivo evaluation of optimized derivatives.